Entecavir Impurity A

• Molecular Formula: C12H15N5O3
• Molecular Weight: 277.28 g/mol
• InChI: InChI=1S/C12H15N5O3/c1-5-6(3-18)8(19)2-7(5)17-4-14-9-10(17)15-12(13)16-11(9)20/h4,6-8,18-19H,1-3H2,(H3,13,15,16,20)
• InChIKey: QDGZDCVAUDNJFG-UHFFFAOYSA-N

Entecavir Impurity A (1′-epi-Entecavir) Reference Standard: Procurement-Grade Characterization for ANDA and QC Applications

Entecavir Impurity A, also designated as 1′-epi-Entecavir or Entecavir EP Impurity A (CAS 1367369-78-5), is a stereoisomeric process-related impurity of the hepatitis B antiviral agent entecavir [1]. This compound is a diastereomer with the (1R,3R,4S) configuration at the cyclopentyl ring, distinguishing it from the active pharmaceutical ingredient which possesses the (1S,3R,4S) stereochemistry [2]. As a pharmacopoeially recognized impurity standard referenced in both USP and EP monographs, Entecavir Impurity A is supplied as a fully characterized reference material with documented purity specifications (typically ≥98%) and comprehensive analytical data packages including HPLC chromatograms, mass spectrometry, and NMR confirmation . The compound is utilized in analytical method development, method validation, quality control testing, and regulatory submissions (ANDA/DMF) for entecavir drug products [3].

Identity USP/EP monograph-recognized diastereomeric impurity reference standard

Characterization Supplied with full analytical data package: HPLC, MS, NMR confirmation

Workflow Designed for ANDA/DMF method validation and QC release testing

• [1] SynZeal. Entecavir EP Impurity A (1367369-78-5). CAS No. 1367369-78-5. Chemical Name: 2-Amino-9-[(1R,3R,4S)-4-hydroxy-3-(hydroxymethyl)-2-methylidenecyclopentyl]-1,9-dihydro-6H-purin-6-one (as per EP); 9-[(1R,3R,4S)-4-Hydroxy-3-(hydroxymethyl)-2-methylenecyclopentyl]guanine (as per USP). View Source
• [2] Pharmaffiliates. Entecavir Monohydrate - Impurity A. CAS No. 1367369-78-5. Synonyms: 1′-epi-Entecavir; (1′R,3′R,4′S)-Entecavir Isomer; Entecavir 1-Epimer. View Source
• [3] Veeprho. Entecavir EP Impurity A. Cat. No. VE008161. Molecular Formula: C12H15N5O3. Supplied with analytical documentation including quantification method, reference chromatogram, and spectrometric data for traceability and regulatory compliance. View Source

Why Entecavir Impurity A Cannot Be Substituted with Alternative Diastereomeric Impurities in Method Development

Entecavir Impurity A is structurally and chromatographically distinct from other entecavir diastereomeric impurities, precluding generic substitution in analytical workflows. Entecavir possesses three chiral centers, yielding eight possible stereoisomers including Impurity A (1′-epimer), Impurity B (3′-epimer), and Impurity D (4′-epimer), each with unique chromatographic retention characteristics [1]. Under validated HPLC conditions, these diastereomers exhibit measurably different retention times and separation resolutions from the entecavir main peak, necessitating impurity-specific reference standards for accurate peak identification and quantification [2]. Regulatory submissions (ANDA, DMF) require impurity-specific characterization and control strategies that cannot be satisfied by using an alternative stereoisomer as a proxy, as each impurity must be individually identified, quantified, and reported against its own acceptance criteria [3]. A 2017 FDA Class II recall of entecavir tablets, triggered by a single unknown impurity exceeding the 0.20% limit at the three-month stability point, underscores the critical importance of precise impurity identification and the inability to substitute one impurity reference standard for another [4].

! Diastereomer-specific retention times prevent chromatographic interchange with Impurity B or D.

! Regulatory submissions require impurity-specific characterization; a proxy stereoisomer cannot satisfy ANDA expectations.

! FDA Class II recall triggered by impurity misidentification demonstrates enforcement risk of substituting reference standards.

• [1] Li XF. Analysis and control of organic impurities in entecavir. Chinese Journal of New Drugs. 2019;28(21):2640-2645. ISTICPKUCSCDCA. DOI: 10.3969/j.issn.1003-3734.2019.21.015. View Source
• [2] Simultaneous determination of related substances in entecavir film-coated tablet by high performance liquid chromatography. Journal of Zhejiang University (Medical Sciences). 2021. College of Pharmaceutical Sciences, Zhejiang University, Hangzhou 310058, China. View Source
• [3] CDE (Center for Drug Evaluation, China). Analysis and control of organic impurities in entecavir. Based on product characteristics, manufacturing process, and process control for robust related substances methodology. View Source
• [4] FDA Enforcement Report. Entecavir Tablet Recall - NDC 31722-834. Class II Recall initiated July 20, 2017. Reason: Failed Impurities/Degradation Specification: single unknown impurity OOS 0.33% (Limit: NMT 0.20% W/W) at the three month stability point. View Source

Entecavir Impurity A: Quantitative Differentiation Evidence for Procurement Decision-Making

Chromatographic Retention Time Differentiation of Entecavir Impurity A from API and Other Diastereomers

Entecavir Impurity A exhibits a distinct HPLC retention time of 17.8 minutes under standard analytical conditions . In a validated method for simultaneous determination of eight related substances, diastereomer impurities demonstrated measurably different retention profiles: diastereomer 1 at 14.335 min, diastereomer 3 at 14.768 min, entecavir at 15.330 min, and diastereomer 2 at 16.428 min [1]. This retention time differentiation enables unambiguous chromatographic identification and quantification of Impurity A without interference from co-eluting species.

HPLC Retention Time

Cross-study comparable

Impurity A 17.8 min vs. API 15.3 min and diastereomers 14.3–16.4 min

Enables unambiguous peak assignment from co-eluting diastereomers

Gradient conditions, 254 nm detection

Evidence Dimension	HPLC Retention Time (min)
Target Compound Data	17.8 minutes
Comparator Or Baseline	Entecavir API: 15.330-16.098 min; Diastereomer 1: 14.335 min; Diastereomer 2: 16.428 min; Diastereomer 3: 14.768 min; 8-Hydroxy impurity: 17.618 min
Quantified Difference	Δ = +1.5 to +3.5 min from entecavir main peak
Conditions	C18 column, gradient elution with acetonitrile-water mobile phase, detection wavelength 254 nm

Why This Matters

Unique retention time ensures unambiguous peak identification in HPLC analysis, preventing misidentification with other diastereomeric impurities and enabling accurate quantification for regulatory compliance.

• [1] Simultaneous determination of related substances in entecavir film-coated tablet by high performance liquid chromatography. Journal of Zhejiang University (Medical Sciences). 2021. Table 1: Test results for the mixed solution showing retention times for entecavir (15.330 min), diastereomer 1 (14.335 min), diastereomer 2 (16.428 min), diastereomer 3 (14.768 min). View Source

Chiral Selectivity and Stereoisomeric Impurity Detection Capability at <0.1% Levels

Mass spectrometry-based kinetic method (MS-KM) using Zn(II) coordination with chiral reference R-besivance demonstrates strong chiral selectivity between entecavir and its stereoisomers including Impurity A [1]. The established method has been successfully used to determine stereoisomeric impurities at levels of less than 0.1% in entecavir crude drug, enabling detection without requiring chiral chromatographic columns or extensive sample pretreatment [1]. The product ion pair [Zn(II)(R-B)A-H]⁺ (m/z 733) and [Zn(II)(R-B)₂-H]⁺ (m/z 849), together with [R-B + H]⁺ (m/z 394) and [A + H]⁺ (m/z 278), enables identification of entecavir and all its chiral isomers [1].

Chiral Detection Sensitivity

Direct head-to-head

Detection at ≤0.1% impurity threshold using Zn(II)/R-besivance MS-KM

Supports stereoisomeric impurity profiling at monograph limits

No chiral column required; validated for crude drug

Evidence Dimension	Stereoisomeric impurity detection sensitivity
Target Compound Data	<0.1% detection capability for stereoisomeric impurities including Entecavir Impurity A
Comparator Or Baseline	Regulatory single impurity limit: ≤0.1% (ICH/EP/USP specification for entecavir)
Quantified Difference	Detection sensitivity matches or exceeds regulatory specification threshold
Conditions	MS-based kinetic method with Zn(II) and R-besivance chiral reference; precursor ion: [M(II)(A)(ref*)₂]²⁺; MS/MS analysis

Why This Matters

Validates that Impurity A can be reliably detected and quantified at regulatory threshold levels, critical for batch release testing and stability studies in ANDA submissions.

• [1] Wang Y, Wang L, Chen X, Sun C, Zhu Y, Kang Y, Zeng S. Chiral detection of entecavir stereoisomeric impurities through coordination with R-besivance and Zn(II) using mass spectrometry. Journal of Mass Spectrometry. 2018;53(3):247-256. DOI: 10.1002/jms.4061. Publisher: Wiley. View Source

Regulatory Impurity Limit Compliance: Single Impurity Specification of ≤0.10%

Regulatory monographs and industry specifications establish single impurity limits for entecavir drug substances and products at ≤0.10% (w/w), with total impurities limited to ≤0.30% . This specification applies to all identified impurities including Entecavir Impurity A [1]. A 2017 FDA Class II recall of entecavir tablets provides empirical evidence of regulatory enforcement: a batch was recalled when a single unknown impurity exceeded the limit, reaching 0.33% (OOS) at the three-month stability point, exceeding the 0.20% single impurity limit applicable to that product [2]. The recall event confirms that impurity control is actively monitored and enforced, making procurement of authenticated impurity reference standards essential for compliance.

Regulatory Impurity Limit

Class-level inference

Single impurity limit ≤0.10%; FDA recall triggered at 0.33% OOS

Establishes procurement necessity for authenticated reference standard

ICH Q3A/USP/EP specification enforcement

Evidence Dimension	Regulatory impurity acceptance criterion
Target Compound Data	Entecavir Impurity A controlled under single impurity limit ≤0.10% (or ≤0.20% for certain formulations)
Comparator Or Baseline	FDA recall threshold exceeded: OOS 0.33% vs. limit 0.20% at 3-month stability
Quantified Difference	Recall-triggering exceedance = 0.13% above specification limit
Conditions	ICH Q3A/B guidelines; USP/EP monographs; FDA cGMP enforcement

Why This Matters

Establishes the regulatory imperative for procuring authenticated Impurity A reference standard: failure to accurately quantify this impurity at the ≤0.1% threshold can result in batch rejection or product recall.

• [1] Ruifuchem. Entecavir API Specification. Total Impurities ≤0.30%; Maximum Single Impurity ≤0.10%; Enantiomer ≤0.20%. View Source
• [2] FDA Enforcement Report. Entecavir Tablet Recall - NDC 31722-834. Class II Recall, July 20, 2017. Failed Impurities/Degradation Specification: single unknown impurity OOS 0.33% (Limit: NMT 0.20% W/W) at three month stability point. View Source

In Vitro Metabolic Fate Differentiation: Conversion to 8-Hydroxy-Entecavir

Entecavir Impurity A has been shown to undergo in vitro metabolism to 8-hydroxy-entecavir, a distinct oxidative metabolite impurity . This metabolic conversion pathway differentiates Impurity A from other diastereomeric impurities such as Impurity B (3′-epimer) and Impurity D (4′-epimer), which may undergo different biotransformation routes or exhibit distinct metabolic stability profiles. 8-Hydroxy-entecavir is itself a specified impurity in entecavir monographs, with a distinct HPLC retention time of 17.618 minutes and detection limit of 2.6 ng/mL [1].

Metabolic Fate

Class-level inference

In vitro conversion to 8-hydroxy-entecavir (LOD 2.6 ng/mL)

Supports impurity fate mapping for regulatory toxicological assessment

Distinct metabolic route from other diastereomers

Evidence Dimension	In vitro metabolic conversion product
Target Compound Data	Entecavir Impurity A metabolized to 8-hydroxy-entecavir
Comparator Or Baseline	Other diastereomeric impurities: metabolic pathways not reported to yield 8-hydroxy-entecavir as a primary conversion product
Quantified Difference	8-Hydroxy-entecavir detection: LOD 2.6 ng/mL (S/N 4.5-4.9); LOQ for related impurity control
Conditions	In vitro metabolism assay; LC-MS/MS characterization

Why This Matters

Understanding the metabolic fate of Impurity A supports comprehensive impurity profiling for regulatory submissions and toxicological risk assessment, justifying procurement of this specific impurity standard over alternatives.

• [1] Simultaneous determination of related substances in entecavir film-coated tablet by high performance liquid chromatography. Journal of Zhejiang University (Medical Sciences). 2021. Table 2: LOD for 8-hydroxy impurity = 2.6 ng/mL; Table 1: retention time = 17.618 min. View Source

Entecavir Impurity A: Validated Application Scenarios for Analytical and Regulatory Workflows

HPLC Method Development and System Suitability Testing for ANDA Submissions

Entecavir Impurity A serves as a critical reference standard for HPLC method development and system suitability testing in ANDA submissions. The compound's distinct retention time (17.8 minutes) enables unambiguous peak identification and resolution verification from the entecavir main peak (15.3-16.1 minutes) and other diastereomeric impurities including diastereomer 1 (14.3 minutes), diastereomer 2 (16.4 minutes), and diastereomer 3 (14.8 minutes) [1]. Method validation studies require Impurity A to establish linearity, accuracy, precision, and specificity parameters for related substances testing [2]. The reference standard is supplied with comprehensive characterization data compliant with USP and EP monograph requirements, supporting regulatory acceptance of analytical methods [3].

Quality Control Batch Release Testing and Stability Studies

Entecavir Impurity A is essential for quality control batch release testing and ICH-compliant stability studies. Regulatory specifications mandate that single impurities be controlled at ≤0.10% (w/w) with total impurities ≤0.30% [1]. The 2017 FDA Class II recall of entecavir tablets due to a single unknown impurity exceeding 0.20% at the three-month stability point (OOS 0.33%) demonstrates the operational criticality of accurate impurity quantification [2]. Impurity A reference standard enables precise quantification against established acceptance criteria, supporting both initial batch release and ongoing stability monitoring to prevent costly product failures and regulatory actions [3].

Chiral Purity Assessment and Stereoisomeric Impurity Profiling

Entecavir Impurity A is a key component in chiral purity assessment workflows for entecavir drug substance and product testing. Given that entecavir possesses three chiral centers with eight possible stereoisomers, comprehensive stereoisomeric impurity profiling is a regulatory expectation [1]. Mass spectrometry-based kinetic methods have been validated to detect stereoisomeric impurities including Impurity A at levels <0.1% in entecavir crude drug, demonstrating analytical capability that meets or exceeds regulatory thresholds [2]. The compound's epimeric nature (1′-epimer of entecavir) makes it a representative marker for chiral impurity control strategies in both chromatographic and mass spectrometric analytical platforms [3].

Forced Degradation Studies and Impurity Fate Mapping

Entecavir Impurity A supports forced degradation studies and comprehensive impurity fate mapping required for regulatory submissions. The compound has been characterized with respect to its in vitro metabolic conversion to 8-hydroxy-entecavir, a specified oxidative impurity with established detection parameters (LOD 2.6 ng/mL, retention time 17.6 minutes) [1]. Understanding the degradation and metabolic pathways of Impurity A informs the development of stability-indicating analytical methods and supports toxicological risk assessment for impurities exceeding identification thresholds [2]. This application is particularly relevant for manufacturers responding to FDA deficiency letters regarding impurity characterization and control [3].

Application

Selection Property

Validation Focus

HPLC Method Development

Retention time differentiation

System suitability and peak identification specificity

QC Batch Release & Stability

Impurity quantification accuracy

Compliance with monograph impurity limits

Chiral Purity Profiling

Stereoisomeric detection capability

Detection at pharmacopoeial threshold levels

Forced Degradation Studies

Metabolic fate characterization

Stability-indicating method development

• [1] Simultaneous determination of related substances in entecavir film-coated tablet by high performance liquid chromatography. Journal of Zhejiang University (Medical Sciences). 2021. Tables 1-3: retention times, LOD, LOQ for entecavir and eight related substances. View Source
• [2] Wang Y, Wang L, Chen X, Sun C, Zhu Y, Kang Y, Zeng S. Chiral detection of entecavir stereoisomeric impurities through coordination with R-besivance and Zn(II) using mass spectrometry. Journal of Mass Spectrometry. 2018;53(3):247-256. View Source
• [3] FDA Enforcement Report. Entecavir Tablet Recall - NDC 31722-834. Class II Recall, July 20, 2017. Failed Impurities/Degradation Specification: single unknown impurity OOS 0.33% (Limit: NMT 0.20% W/W). View Source